![molecular formula C5H5ClN2O B151885 (6-Chloropyridazin-3-yl)methanol CAS No. 1011487-94-7](/img/structure/B151885.png)
(6-Chloropyridazin-3-yl)methanol
Overview
Description
(6-Chloropyridazin-3-yl)methanol, also known as 6-chloropyridazin-3-ylmethanol or 6-chloropyridazin-3-yl methanol, is a synthetic compound that has been studied for its scientific and research applications in recent years. It is a derivative of the pyridazinone family and is composed of a 6-chloropyridazin-3-yl group and a methanol group. It has been used in various lab experiments and research studies due to its unique properties. In
Scientific Research Applications
Methanol as a Building Block in Chemical Synthesis
Methanol and its derivatives are pivotal in chemical synthesis, serving as key intermediates in the production of various chemicals, polymers, and fuels. The versatility of methanol-derived compounds, including those with chloropyridazinyl groups, lies in their reactivity, which allows for the construction of complex molecules. These compounds can undergo various chemical reactions, including substitution, oxidation, and catalytic conversions, to produce a wide range of end products used in pharmaceuticals, agrochemicals, and material science.
Catalysis and Environmental Applications
Methanol and its derivatives play a significant role in catalytic processes, particularly in the synthesis of fine chemicals and intermediates. Catalysts that facilitate the conversion of methanol to more valuable products have been extensively studied. For instance, methanol can be converted into hydrogen and carbon dioxide through steam reforming, which has implications for clean energy production (García et al., 2021). Additionally, methanol is used in direct methanol fuel cells (DMFCs), highlighting its importance in renewable energy technologies (Heinzel & Barragán, 1999).
Biotechnological and Industrial Applications
Methanotrophs, bacteria that utilize methane as a carbon source, can produce methanol through biological processes. This methanol can then be used as a feedstock in various biotechnological applications, including the production of single-cell proteins, biopolymers, and other valuable chemicals, demonstrating the biotechnological potential of methanol and related compounds (Strong, Xie, & Clarke, 2015).
Future Directions
The potential applications of pyrazolines, which include compounds like “(6-Chloropyridazin-3-yl)methanol”, are vast and ever-growing . They have yet to make in-roads into real-life applications, but their exciting electronic properties and potential for dynamic applications suggest they could revolutionize various fields .
properties
IUPAC Name |
(6-chloropyridazin-3-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O/c6-5-2-1-4(3-9)7-8-5/h1-2,9H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEWRIXKPAGUARA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1CO)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20608668 | |
Record name | (6-Chloropyridazin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20608668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1011487-94-7 | |
Record name | (6-Chloropyridazin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20608668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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